Cas no 2167927-99-1 (2-(1-Bromo-2-fluoro-2-methylpropyl)-4-methyl-1,3-thiazole)

• Product Name: 2-(1-Bromo-2-fluoro-2-methylpropyl)-4-methyl-1,3-thiazole
• CAS No: 2167927-99-1
• MF: C₈H₁₁BrFNS
• MW: 252.147043466568
• CID: 5791022
• PubChem ID: 165606745
• Update Time: 2025-10-22

2-(1-Bromo-2-fluoro-2-methylpropyl)-4-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-fluoro-2-methylpropyl)-4-methyl-1,3-thiazole
• EN300-1269649
• 2167927-99-1
• 2-(1-Bromo-2-fluoro-2-methylpropyl)-4-methyl-1,3-thiazole

• Inchi： 1S/C8H11BrFNS/c1-5-4-12-7(11-5)6(9)8(2,3)10/h4,6H,1-3H3
• InChI Key： AUPRGUIKZKYNCQ-UHFFFAOYSA-N
• SMILES： BrC(C1=NC(C)=CS1)C(C)(C)F

Computed Properties

• Exact Mass: 250.97796g/mol
• Monoisotopic Mass: 250.97796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(1-Bromo-2-fluoro-2-methylpropyl)-4-methyl-1,3-thiazole

2-(1-Bromo-2-fluoro-2-methylpropyl)-4-methyl-1,3-thiazole: A Comprehensive Overview

The compound 2-(1-Bromo-2-fluoro-2-methylpropyl)-4-methyl-1,3-thiazole (CAS No. 2167927-99-1) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of bromine and fluorine substituents in its structure adds to its chemical complexity and functional versatility.

Thiazoles are widely studied in organic chemistry due to their potential as building blocks in drug discovery and material science. The 1,3-thiazole core of this compound is particularly interesting because it can undergo various transformations to yield bioactive molecules. Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, especially in the development of anti-inflammatory, antifungal, and anticancer agents.

The bromo and fluoro substituents on the side chain of this compound play a crucial role in determining its reactivity and selectivity. Bromine is known for its electrophilic properties, making it a valuable group in substitution reactions. Fluorine, on the other hand, introduces electron-withdrawing effects that can modulate the electronic environment of the molecule. These properties make 2-(1-Bromo-2-fluoro-2-methylpropyl)-4-methyl-1,3-thiazole an attractive candidate for use in organocatalysis and asymmetric synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. For instance, researchers have developed a one-pot synthesis involving the coupling of thiazole derivatives with bromoalkenes under mild conditions. This approach not only simplifies the synthesis process but also enhances the scalability of the reaction, making it suitable for industrial applications.

In terms of applications, 2-(1-Bromo-2-fluoro-2-methylpropyl)-4-methyl-1,3-thiazole has shown promise in materials science as well. Its ability to form stable coordination complexes with transition metals has led to its use as a ligand in catalytic systems. Additionally, studies have demonstrated that this compound can act as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which have applications in gas storage and separation.

The electronic properties of this compound are another area of active research. Computational studies using density functional theory (DFT) have revealed that the thiazole ring exhibits significant conjugation effects due to the presence of sulfur and nitrogen atoms. This conjugation enhances the molecule's ability to absorb light in the visible region, making it a potential candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

From an environmental perspective, understanding the degradation pathways of 2-(1-Bromo-2-fluoro-2-methylpropyl)-4-methyl-1,3-thiazole is crucial for assessing its impact on ecosystems. Recent research has focused on photochemical degradation mechanisms under UV light exposure. Results indicate that the bromine substituent facilitates cleavage reactions, leading to the formation of less toxic byproducts. This information is valuable for designing sustainable synthetic routes and waste management strategies.

In conclusion, 2-(1-Bromo-2-fluoro-2-methylpropyl)-4-methyl-1,3-thiazole is a multifaceted compound with significant potential across various fields. Its unique structure enables diverse reactivity patterns that make it an invaluable tool in modern organic chemistry. As research continues to uncover new applications and properties of this compound, its role in advancing science and technology is expected to grow even further.